Cas no 9000-40-2 (Locust Bean Gum)

• Product Name: Locust Bean Gum
• CAS No: 9000-40-2
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 48110
• Update Time: 2026-01-22

Locust Bean Gum Chemical and Physical Properties

Names and Identifiers

• Carob gum
• algaroba
• arobon
• Carobbeanextract
• carobflour
• carobseedgum
• ceratoniagum
• fructoline
• Locust bean gum
• GUM LOCUST BEAN
• Locust bean gum from Ceratonia siliqua seeds
• Carob-seed guM
• Galactomannan polysaccharides from Carob (locust bean gum)
• GalactoMannan polysaccharide
• JohannisbrotMehl
• β(1-4) linked D-mannopyranosyl units substituted by α(1-6)-...
• Locust gum
• Tragacol
• Carob seed gum
• STK367396
• 2-chloro-2-(phenylhydrazono)acetic acid ethyl ester
• LZCJYKSOIZQABU-LCYFTJDESA-N
• Acetic acid, phenylhydrazonochloro-, ethyl ester
• 2-Chloro-2-(phenylhydrazono)acetic acid ethyl ether
• SBB097038
• NSC333417
• ethyl 2-chloro-2-phenylhydrazonoacetate
• OR322310
• Ethyl 2-chloro-2-(phenylhydrazono)acetate
• Ethyl (2Z)-chloro(phenylhydrazono)ethanoate #
• A819526
• 2-Chl
• Locust Bean Gum

• Inchi： 1S/C10H11ClN2O2/c1-2-15-10(14)9(11)13-12-8-6-4-3-5-7-8/h3-7,12H,2H2,1H3/b13-9-
• InChI Key： LZCJYKSOIZQABU-LCYFTJDESA-N
• SMILES： Cl/C(/C(=O)OCC)=N\NC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.0509053 g/mol
• Monoisotopic Mass: 226.0509053 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.66
• XLogP3: 4.1
• Topological Polar Surface Area: 50.7

Experimental Properties

• Color/Form: Light yellow powder, odorless
• Density: 1.0000
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992)
• Odor: Odorless
• FEMA: 2648 | LOCUST GUM (CERATONIA SILIQUA L.)

Locust Bean Gum Security Information

• WGK Germany：2
• FLUKA BRAND F CODES：3
• RTECS：OJ8690000

Additional information on Locust Bean Gum

Locust Bean Gum (CAS No. 9000-40-2): An In-Depth Overview

Locust Bean Gum, also known as Carob Gum or E410, is a natural polysaccharide derived from the seeds of the carob tree (Ceratonia siliqua). This versatile compound, identified by the CAS number 9000-40-2, is widely used in the food, pharmaceutical, and cosmetic industries due to its unique properties and functionalities. In this comprehensive overview, we will delve into the chemical structure, applications, and recent research advancements of Locust Bean Gum.

The primary component of Locust Bean Gum is a high-molecular-weight polysaccharide composed of mannose and galactose units. The mannose units form a linear backbone, while the galactose units are attached as side chains. This structure confers Locust Bean Gum with excellent thickening, stabilizing, and gelling properties. These characteristics make it an ideal ingredient for various applications where viscosity control and texture enhancement are crucial.

In the food industry, Locust Bean Gum is commonly used as a thickener and stabilizer in products such as ice cream, yogurt, sauces, and bakery items. Its ability to form stable emulsions and prevent syneresis (the separation of liquid from a gel) makes it particularly valuable in these applications. Recent studies have also highlighted its potential health benefits. For instance, a study published in the Journal of Functional Foods in 2021 found that Locust Bean Gum can improve gut health by promoting the growth of beneficial bacteria and reducing inflammation.

In the pharmaceutical industry, Locust Bean Gum is utilized as a suspending agent and binder in drug formulations. Its non-toxic and non-irritant nature makes it suitable for both oral and topical applications. A notable application is in controlled-release drug delivery systems, where Locust Bean Gum can be used to modulate the release rate of active pharmaceutical ingredients (APIs). Research published in the International Journal of Pharmaceutics in 2022 demonstrated that Locust Bean Gum-based formulations can enhance the bioavailability and therapeutic efficacy of certain drugs.

The cosmetic industry also benefits from the unique properties of Locust Bean Gum. It is used as a thickener and emulsion stabilizer in products such as creams, lotions, and shampoos. Its natural origin and skin-soothing properties make it an attractive ingredient for formulators seeking natural alternatives to synthetic polymers. A study published in the Cosmetics Journal in 2023 highlighted the potential of Locust Bean Gum-based formulations to improve skin hydration and reduce transepidermal water loss.

Beyond its industrial applications, recent research has explored the environmental impact of using natural polymers like Locust Bean Gum. A study published in the Sustainable Materials and Technologies Journal in 2021 found that replacing synthetic polymers with natural alternatives such as Locust Bean Gum can significantly reduce environmental pollution and promote sustainability. This aligns with growing consumer demand for eco-friendly products.

In conclusion, Locust Bean Gum (CAS No. 9000-40-2) is a multifunctional natural polymer with a wide range of applications across various industries. Its unique chemical structure endows it with excellent thickening, stabilizing, and gelling properties, making it an invaluable ingredient in food, pharmaceutical, and cosmetic formulations. Recent research has further expanded our understanding of its potential health benefits and environmental impact, solidifying its position as a key component in modern product development.